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Compound Focus: Diethyl pyimDC
Cat. No.: S13958279

Chemical Properties & Handling

The table below outlines the basic chemical identity of Diethyl-pythiDC:

Property Description

CAS Number 1821370-70-0 [1] [2] [3]

Molecular Formula C14H14aN204S [1] [2] [4]

Molecular Weight 306.34 g/mol [1] [2] [5]

Physical Appearance Off-white to light yellow solid powder [1] [4]
Purity >98% [4] [5]

Hazards and Safe Handling:

¢ GHS Classification: Harmful if swallowed (H302) and very toxic to aquatic life with long-lasting
effects (H410) [3].

¢ Precautionary Measures: Avoid dust formation, do not eat/drink/smoke when handling, wash skin
thoroughly after handling, and avoid release into the environment [3].

¢ Personal Protective Equipment (PPE): Use safety goggles, protective gloves, impervious clothing,
and a suitable respirator. Ensure adequate ventilation [3].
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Storage Guidelines

Adhere to these storage conditions to maintain product stability:

Short-Term Long-Term .
Form Stability
Storage Storage
Powder 4°C [1] [4] -20°C [1] [2] [4] Up to 3 years at -20°C [1]
DMSO Stock Solution -20°C [1] -80°C [1] [4] Up to 2 years at -80°C; 1 year at
-20°C [1]
Aliquoted Working -20°C [2] - Up to 1 month [2]

Solution

o Always keep the container tightly sealed in a cool, well-ventilated place [3].
e For solutions, it is recommended to prepare aliquots in tightly sealed vials to avoid repeated freeze-
thaw cycles [2].

Stock Solution Preparation

The following workflow outlines the key steps for preparing a Diethyl-pythiDC stock solution:
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¢ Solubility in DMSO: Approximately 33.33 mg/mL, yielding a concentration of about 108.80 mM [1]
[4].

e Solvent: Use freshly opened, anhydrous DMSO for dissolution, as hygroscopic DMSO can
significantly impact solubility [1].

¢ Molarity Calculator: Use the formula: Mass (mg) = Concentration (mM) x Volume (mL) %
Molecular Weight (g/mol) [4].

Working Solution Formulations for Experiments
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For in vitro or in vivo applications, the stock solution is further diluted. Below are two common

formulations:

Formulation 1: Suspension for Oral or Intraperitoneal Injection

¢ Final Concentration: 2.5 mg/mL (8.16 mM) [1] [4]

e Preparation Sequence:

100 pL of 25.0 mg/mL DMSO stock solution

400 pL PEG300 (mix evenly)

50 yL Tween-80 (mix evenly)

450 pL Saline (0.9% NaCl in ddH20) to adjust volume to 1 mL [1] [4]
¢ Result: Suspension solution [1]

(e]

[¢]

[¢]

[e]

Formulation 2: Clear Solution (for studies over half a month)

¢ Final Concentration: = 2.5 mg/mL (8.16 mM) [1] [4]

¢ Preparation:
o 100 pL of 25.0 mg/mL DMSO stock solution

o 900 pL Corn oil (mix evenly) [1] [4]
e Result: Clear solution [1]

Biological Activity & Experimental Context

Diethyl-pythiDC inhibits collagen prolyl 4-hydroxylases (CP4Hs) and is noted for doing so at concentrations

that do not cause general cytotoxicity or disrupt iron homeostasis in cells [1] [5].

Example Cell Assay Protocol (from reference):

e Cell Line: MDA-MB-231 cells [1]

e Procedure:

Plate cells at 5,000 cells/well in a 96-well plate.

Allow cells to adhere for 4 hours.

Replace medium and treat with varying concentrations of Diethyl-pythiDC.
Incubate for 24 hours at 37°C.

Assess cell viability using the MTS assay, measuring absorbance at 490 nm [1].

[e]

o

o

[¢]

[¢]

Key Technical Reminders
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e Solubility is Crucial: The high solubility in DMSO allows for concentrated stock solutions. Always
confirm the solution is clear before aliquoting [1] [4].

¢ Avoid Contamination: Use proper aseptic technique when handling, especially when preparing
formulations for biological assays.

¢ Stability Over Time: While long-term storage at -80°C is possible, for best results, use freshly
prepared stock solutions whenever possible [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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Your Ultimate Destination for Small-Molecule (aka. States
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